Cas no 1172249-09-0 (Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1))

• Product Name: Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1)
• CAS No: 1172249-09-0
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 5215748
• Update Time: 2025-10-29

Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C9H11NO3.ClH/c1-12-9(11)6-13-8-4-2-3-7(10)5-8;/h2-5H,6,10H2,1H3;1H
• InChI Key： WVNZZKUXNGWJPO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(N)C=1)CC(=O)OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1)

Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) (CAS No. 1172249-09-0)

Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) (CAS No. 1172249-09-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a substituted acetic acid ester, which exhibits unique chemical and biological properties that make it an attractive candidate for various therapeutic and diagnostic purposes.

The molecular structure of Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) consists of a central acetic acid moiety linked to a 3-aminophenoxy group via an ester linkage. The presence of the hydrochloride salt ensures enhanced solubility in aqueous media, which is crucial for its use in biological systems. The 3-aminophenoxy group imparts significant reactivity and binding affinity to the molecule, making it a valuable scaffold for the development of novel drugs and imaging agents.

Recent studies have highlighted the potential of Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties. The 3-aminophenoxy group is known to interact with specific receptors involved in inflammatory pathways, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property is attributed to the presence of the 3-aminophenoxy group, which can donate electrons to neutralize reactive oxygen species (ROS).

The pharmacokinetic properties of Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The hydrochloride salt form enhances its stability and solubility in biological fluids, ensuring consistent therapeutic effects.

In terms of safety and toxicity, preliminary studies have indicated that Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) is well-tolerated at therapeutic doses. However, as with any new chemical entity, further preclinical and clinical studies are necessary to fully evaluate its safety profile. These studies will provide critical information on dosing regimens, potential side effects, and long-term safety.

The versatility of Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) extends beyond its therapeutic applications. It has also been explored as a potential imaging agent due to its ability to bind to specific biomarkers. For example, researchers have used this compound as a probe to visualize inflammatory markers in vivo using techniques such as positron emission tomography (PET). This application holds promise for early diagnosis and monitoring of disease progression.

In conclusion, Acetic acid, 2-(3-aminophenoxy)-, methyl ester, hydrochloride (1:1) (CAS No. 1172249-09-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of new drugs and diagnostic tools. Ongoing research continues to uncover new applications and optimize its use in various therapeutic settings.